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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Aminooxy)-2-methylpropanoic acid is a bifunctional molecule that offers a versatile
platform for the covalent modification of surfaces. Its unique structure, featuring a reactive
aminooxy group and a carboxylic acid moiety, enables the immobilization of this molecule onto
a variety of substrates. This surface functionalization is primarily achieved through the
formation of a stable oxime bond between the aminooxy group and a carbonyl (aldehyde or
ketone) functionalized surface. The presence of the carboxylic acid group provides a secondary
site for further conjugation, making it an ideal candidate for creating biocompatible and
functional surfaces for a range of applications in drug development, diagnostics, and
fundamental research.

The aminooxy group reacts chemoselectively with aldehydes and ketones under mild agueous
conditions to form a robust oxime linkage.[1][2] This bio-orthogonal reaction is highly efficient
and proceeds with minimal side products, making it suitable for sensitive biological
applications.[3] The stability of the oxime bond is significantly greater than corresponding imine
or hydrazone linkages, ensuring the longevity of the functionalized surface under physiological
conditions.[4][5][6]
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These application notes provide detailed protocols for the functionalization of surfaces with 2-
(Aminooxy)-2-methylpropanoic acid, characterization of the modified surfaces, and
examples of its application in cell adhesion and bioconjugation.

Key Properties of 2-(Aminooxy)-2-methylpropanoic
acid

A summary of the key chemical and physical properties of 2-(Aminooxy)-2-methylpropanoic
acid hydrochloride is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Aminooxy)-2-methylpropanoic acid hydrochloride

Property Value Reference(s)

AOIBA, 1-Carboxy-1-

Synonyms methylethoxyammonium [7]
chloride

CAS Number 89766-91-6 [4]

Molecular Formula C4H10CINO3 [7]

Molecular Weight 155.58 g/mol [4]
White to off-white crystalline

Appearance [1]
powder

Solubility Soluble in water N/A

) Aminooxy (-ONH2), Carboxylic

Key Functional Groups ) N/A

acid (-COOH)

Experimental Protocols

Protocol 1: Functionalization of Aldehyde-Modified
Surfaces

This protocol describes the immobilization of 2-(Aminooxy)-2-methylpropanoic acid onto a
surface previously functionalized with aldehyde groups.
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Materials:

Aldehyde-functionalized substrate (e.g., glass slide, silicon wafer, or polymer surface)
e 2-(Aminooxy)-2-methylpropanoic acid hydrochloride (CAS 89766-91-6)
e Aniline (catalyst)

e Sodium phosphate buffer (0.1 M, pH 7.0)

e Ethanol

e Deionized (DI) water

e Nitrogen gas

Equipment:

o Orbital shaker

e Centrifuge

» Sonicator

» Nitrogen drying gun

Procedure:

o Surface Preparation:

o Clean the aldehyde-functionalized substrate by sonicating in ethanol for 15 minutes,
followed by rinsing with DI water.

o Dry the substrate under a stream of nitrogen gas.
e Reaction Solution Preparation:

o Prepare a 10 mM solution of 2-(Aminooxy)-2-methylpropanoic acid hydrochloride in 0.1
M sodium phosphate buffer (pH 7.0).
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o Prepare a 100 mM solution of aniline in the same buffer.

o In a clean reaction vessel, mix the 2-(Aminooxy)-2-methylpropanoic acid solution and
the aniline solution in a 1:1 volume ratio. The final concentrations will be 5 mM 2-
(Aminooxy)-2-methylpropanoic acid and 50 mM aniline.

¢ Immobilization Reaction:

o Immerse the cleaned and dried aldehyde-functionalized substrate in the reaction solution.

o Incubate the reaction at room temperature for 2-4 hours on an orbital shaker. The reaction
can be left overnight for potentially higher surface coverage.

e Washing:
o After incubation, remove the substrate from the reaction solution.

o Wash the substrate thoroughly by immersing and agitating it in DI water three times for 5
minutes each to remove any non-covalently bound molecules.

o Rinse the substrate with ethanol to remove residual water.
e Drying and Storage:
o Dry the functionalized substrate under a gentle stream of nitrogen gas.

o Store the modified substrate in a desiccator or under an inert atmosphere to prevent
contamination.

Diagram of Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b3058138#using-2-aminooxy-2-
methylpropanoic-acid-for-surface-functionalization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3058138#using-2-aminooxy-2-methylpropanoic-acid-for-surface-functionalization
https://www.benchchem.com/product/b3058138#using-2-aminooxy-2-methylpropanoic-acid-for-surface-functionalization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3058138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

